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Compound of Interest

Compound Name: 2-Methyl-1-propanol

Cat. No.: B041256 Get Quote

An In-depth Technical Guide to 2-Methyl-1-propanol: Safety Data and Handling Precautions

This guide provides comprehensive safety information and handling precautions for 2-Methyl-
1-propanol (also known as isobutanol), intended for researchers, scientists, and professionals

in drug development. The following sections detail the compound's properties, hazards,

handling procedures, and emergency responses.

Physicochemical Properties
2-Methyl-1-propanol is a clear, colorless liquid with a characteristic sweet odor[1]. It is a

flammable liquid and its vapors are heavier than air, which can lead to the formation of

explosive mixtures with air[2][3][4][5].
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Property Value

Molecular Formula C4H10O[6]

Molecular Weight 74.12 g/mol [1]

Boiling Point 108 °C (226.4 °F)[6][7]

Melting Point -108 °C (-162.4 °F)[6][7]

Density 0.803 g/mL at 25 °C[6][7]

Vapor Pressure 8 mmHg at 20 °C[6][7]

Vapor Density 2.55 (vs air)[7]

Flash Point 28 °C (82.4 °F) - closed cup[5][7]

Autoignition Temp. 430 °C (806 °F)[5]

Solubility in Water 70 g/L at 20 °C[7]

Refractive Index n20/D 1.396[6][7]

Hazard Identification and Classification
2-Methyl-1-propanol is classified as a hazardous substance. It is a flammable liquid and can

cause significant health effects upon exposure. The signal word for this chemical is "Danger"[3]

[4][7].
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Hazard Class GHS Category Hazard Statement

Flammable Liquid Category 3
H226: Flammable liquid and

vapour[3][4][8]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4][8]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[3][4][8]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3][4][8]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H336: May cause drowsiness

or dizziness[3][4][8]

Toxicological Data
Exposure to 2-Methyl-1-propanol can have various toxicological effects. Inhalation may lead

to respiratory irritation, drowsiness, and dizziness[8][9]. Skin contact results in irritation, while

eye contact can cause serious damage[8][9]. Ingestion is also harmful[8].

Exposure Route Endpoint Value Species

Oral LD50 3350 mg/kg Rat[10]

Dermal LD50 2460 mg/kg Rabbit[10]

Inhalation (Vapor) LC50 24.6 mg/L / 4h Rat[10]

Occupational Exposure Limits
To minimize occupational health risks, several organizations have established exposure limits

for 2-Methyl-1-propanol.
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Organization Limit Type Value

NIOSH TWA 50 ppm (150 mg/m³)[11]

OSHA TWA 100 ppm (300 mg/m³)[8][11]

ACGIH TWA 50 ppm (150 mg/m³)[1][6]

Experimental Protocols
The toxicological and physicochemical data presented in this guide are based on standardized

testing protocols, such as those established by the Organisation for Economic Co-operation

and Development (OECD). For instance, eye irritation studies are often conducted following

OECD Test Guideline 405[12]. These guidelines provide detailed methodologies for the

systematic evaluation of chemical hazards. Full experimental protocols are typically not

included in safety data sheets but can be accessed through the respective standards

organizations.

Handling and Storage Precautions
Proper handling and storage are critical to ensure safety when working with 2-Methyl-1-
propanol.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably under a chemical fume hood, to

minimize inhalation of vapors[2][13]. Use of explosion-proof electrical, ventilating, and lighting

equipment is required to prevent ignition of flammable vapors[2][14]. An eyewash station and

safety shower should be readily accessible[11][13].

Personal Protective Equipment (PPE)
The following PPE should be worn when handling 2-Methyl-1-propanol:

Eye/Face Protection: Chemical safety goggles or a full-face shield are necessary to protect

against splashes and vapors[11][13].

Hand Protection: Wear chemically resistant gloves, such as nitrile rubber gloves[13].
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Skin and Body Protection: Impervious protective clothing, including a lab coat, apron, or

coveralls, should be worn to prevent skin contact[13].

Respiratory Protection: In cases of inadequate ventilation or potential for high vapor

concentrations, a NIOSH-approved respirator should be used[13].

Safe Handling Practices
Avoid contact with skin, eyes, and clothing[2][11].

Do not inhale vapors or mists[2][8].

Keep the substance away from heat, sparks, open flames, and other ignition sources. No

smoking in the handling area[2][4][13].

Use only non-sparking tools to prevent ignition[2][5].

Ground and bond containers and receiving equipment during transfers to prevent static

discharge[2][13][14].

Wash hands thoroughly after handling[3][4].

Storage Conditions
Store in a cool, dry, and well-ventilated place[2][3][13]. Recommended storage temperature

is between 15–25 °C (59–77 °F)[4][10].

Keep containers tightly closed to prevent leakage and evaporation[2][3][8].

Store away from incompatible materials such as strong oxidizing agents, aluminum, and

alkali metals[6][10].

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention[3][8].
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Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water and soap[2][3][8].

Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. Seek immediate medical attention

from an ophthalmologist[2][3][8].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention[2][8].

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, carbon

dioxide (CO2), or water spray[2][4][5].

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire[4].

Specific Hazards: The substance is combustible and its vapors can form explosive mixtures

with air, especially at elevated temperatures[2][3]. Vapors are heavier than air and may travel

to a source of ignition and flash back[5].

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing[2][3].

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Ensure adequate ventilation.

Remove all sources of ignition. Avoid breathing vapors and contact with the substance. Wear

appropriate personal protective equipment[2][3][4].

Environmental Precautions: Prevent the chemical from entering drains, surface water, or

ground water[2][4].

Methods for Cleaning Up: Cover drains. Absorb the spill with inert, non-combustible material

such as sand, earth, or a universal binder[2][4]. Collect the absorbed material using non-

sparking tools and place it in a suitable, closed container for disposal[2][5].
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Caption: Logical workflow for the safe handling of 2-Methyl-1-propanol from receipt to

disposal.

Required Personal Protective Equipment (PPE)

2-Methyl-1-propanol
(Isobutanol)

Flammable Liquid Eye Damage Risk Skin & Respiratory Irritant

Requires Appropriate Personal Protective Equipment

Eye Protection Chemical safety goggles or face shield Hand Protection Chemically resistant gloves (e.g., Nitrile) Body Protection Protective clothing (lab coat, apron) Respiratory Protection Use in fume hood or wear approved respirator

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Methyl-1-propanol | 78-83-1 [chemicalbook.com]

2. geneseo.edu [geneseo.edu]

3. chemicalbook.com [chemicalbook.com]

4. carlroth.com:443 [carlroth.com:443]

5. fishersci.com [fishersci.com]

6. 2-Methyl-1-propanol [chembk.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b041256?utm_src=pdf-body-img
https://www.benchchem.com/product/b041256?utm_src=pdf-body
https://www.benchchem.com/product/b041256?utm_src=pdf-body-img
https://www.benchchem.com/product/b041256?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3158955.htm
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/216/isobutanol%20SDS.PDF
https://www.chemicalbook.com/msds/2-methyl-1-propanol.pdf
https://www.carlroth.com/medias/SDB-6772-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTgxNzB8YXBwbGljYXRpb24vcGRmfGFHUXlMMmhpTlM4NU1UZ3dPREF4TlRrM05EY3dMMU5FUWw4Mk56Y3lYMDFVWDBWT0xuQmtaZ3wxYzcyODliZWFjZTdiYmY2ZjQzMDVmOTRiYThmYmFlZGZkMGIzMjBhNjc4MDY1YjVlODJmZGQzNTIwZTA5Yjli
https://www.fishersci.com/store/msds?partNumber=A3974&productDescription=ISOBUTYL+ALCOHOL+CERT+ACS+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.chembk.com/en/chem/2-Methyl-1-propanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. 2-Methyl-1-propanol 99.5 78-83-1 [sigmaaldrich.com]

8. southwest.tn.edu [southwest.tn.edu]

9. chemos.de [chemos.de]

10. carlroth.com [carlroth.com]

11. sds.metasci.ca [sds.metasci.ca]

12. industrialchemicals.gov.au [industrialchemicals.gov.au]

13. oltchim.ro [oltchim.ro]

14. lobachemie.com [lobachemie.com]

To cite this document: BenchChem. [2-Methyl-1-propanol safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041256#2-methyl-1-propanol-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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